4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide

• IUPAC Name: 4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO2/c1-9-7-13(14(18)8-10(9)2)17-15(19)11-3-5-12(16)6-4-11/h3-8,18H,1-2H3,(H,17,19)
• InChI Key: QINTYDFZSLPFNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is an organic compound with the molecular formula C15H14BrNO2 and a molecular weight of 320.18 g/mol . This compound is characterized by the presence of a bromine atom, a hydroxy group, and two methyl groups attached to a benzamide structure. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide typically involves the reaction of 4-bromobenzoyl chloride with 2-hydroxy-4,5-dimethylaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate.

Reduction Reactions: The carbonyl group in the benzamide structure can be reduced to an amine using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Potassium permanganate or chromium trioxide in an acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether.

Major Products Formed

Substitution: Various substituted benzamides depending on the nucleophile used.

Oxidation: 4-bromo-N-(2-oxo-4,5-dimethylphenyl)benzamide.

Reduction: 4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzylamine.

Scientific Research Applications

4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is used in several scientific research fields:

Chemistry: As a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: In studies involving enzyme inhibition and protein-ligand interactions.

Industry: Used in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy group can form hydrogen bonds with active site residues, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of the target protein, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(2-hydroxyphenyl)benzamide
• 4-bromo-N-(2-hydroxy-5-methylphenyl)benzamide
• 4-bromo-N-(2-hydroxy-3,5-dimethylphenyl)benzamide

Uniqueness

4-bromo-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is unique due to the presence of two methyl groups on the phenyl ring, which can influence its chemical reactivity and biological activity. These methyl groups can affect the compound’s steric and electronic properties, making it distinct from other similar compounds .